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Introduction

PVP-037.2 is a potent synthetic imidazopyrimidine-based Toll-like receptor 7 and 8 (TLR7/8)
agonist that functions as a powerful adjuvant to enhance vaccine-induced immune responses.
[1][2] Preclinical studies in mice have demonstrated its ability to significantly boost antibody
titers against various antigens, including those from influenza and SARS-CoV-2.[1][3][4] PVP-
037.2 is an optimized analog of PVP-037, exhibiting improved solubility and greater potency in
inducing cytokine production.[3][5] Its mechanism of action involves the activation of the innate
immune system through TLR7 and TLR8 on antigen-presenting cells, leading to the induction
of NF-kB and the production of pro-inflammatory cytokines such as Tumor Necrosis Factor
(TNF).[1][6] This application note provides a detailed protocol for in vivo mouse immunization
using PVP-037.2 as an adjuvant.

Data Summary

The following tables summarize quantitative data from studies utilizing PVP-037.2 and its
precursor, PVP-037, in mice.
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Table 1: In Vivo Efficacy of PVP-037 Analogs with Influenza Antigen (rHA)

L Fold
. Immunizati Key
Adjuvant . Mouse . Increase vs.
Antigen . on Antibody .
(Dose) Strain Antigen
Schedule Response
Alone
PVP-037.1 rHA Adult Mice Single Dose Anti-rHA IgG Increased
] ) Anti-rHA IgG,  Significantly
PVP-037.2 rHA Adult Mice Single Dose
lgG1, 1IgG2c Enhanced
Prime (Day 0) )
PVP-037.2 WT Adult Anti-rHA 1gG -
rHA ) / Boost (Day Not specified
(20 nmol) Mice and IgG2c
28)
PVP- Prime (Day 0) .
WT Adult Anti-rHA IgG 10-fold
037.2/SE (10  rHA ) / Boost (Day
Mice and 1gG2c enhancement
nmol) 28)
*SE: Squalene Emulsion
Table 2: In Vivo Efficacy of PVP-037.2 with SARS-CoV-2 Spike Protein
. Immunizati Key
Adjuvant ] Mouse .
Antigen . on Antibody Outcome
(Dose) Strain
Schedule Response
WT SARS- ) Spike-specific  Enhanced
PVP-037.2 ) C57BL/6J Single Dose )
CoV-2 Spike IgG, IgG1, antibody
(100 nmol) ) Adult (Day 0) ]
Protein lgG2c production
Robust
hACE2-RBD » Prime-Boost » )
PVP-037.2 Not specified Not specified antibody
(WT) (Day 28)
enhancement
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e PVP-037.2 Adjuvant

» Antigen of interest (e.g., recombinant protein)

» Sterile, endotoxin-free phosphate-buffered saline (PBS)

» Sterile syringes and needles (e.g., 27-30 gauge)

» Experimental mice (e.g., C57BL/6J, BALB/c, 6-8 weeks old)

e Optional: Squalene emulsion for PVP-037.2/SE formulation

Preparation of Antigen-Adjuvant Formulation

e Reconstitution of PVP-037.2: If lyophilized, reconstitute PVP-037.2 in a suitable sterile
solvent (e.g., sterile water or DMSO, followed by dilution in PBS) to a desired stock
concentration. Ensure the final concentration of the organic solvent is minimal and non-toxic
to the animals.

e Dilution of Antigen and Adjuvant:

o Dilute the antigen of interest to the desired concentration in sterile PBS. The amount of
antigen per dose will depend on its immunogenicity and should be optimized for each
specific study (e.g., 0.01 pg to 5 pug of recombinant protein).[7][8]

o Dilute the PVP-037.2 stock solution in sterile PBS to achieve the desired final dose per
injection volume (e.g., 10 nmol or 100 nmol in 50-100 pL).

o Admixture Preparation:

[e]

On the day of immunization, mix the diluted antigen and PVP-037.2 adjuvant.

o

Gently vortex the mixture to ensure homogeneity.

[¢]

Incubate the admixture at room temperature for a short period (e.g., 15-30 minutes) before
injection to allow for association, though extensive incubation is generally not required.
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o If using a squalene emulsion (SE) formulation, PVP-037.2 should be incorporated into the
emulsion during its preparation.[9] This PVP-037.2/SE formulation can then be admixed
with the antigen.

In Vivo Mouse Immunization Protocol

» Animal Handling: Acclimatize mice to the facility for at least one week before the start of the
experiment. All procedures should be performed in accordance with institutional guidelines
for animal care and use.

e Immunization Route: The most common routes for this type of adjuvant are intramuscular
(IM) or subcutaneous (SC).

o Intramuscular (IM): Inject into the quadriceps muscle of the hind limb. The typical injection
volume is 50 pL.

o Subcutaneous (SC): Inject into the scruff of the neck or the base of the tail. The typical
injection volume is 100 pL.

¢ Immunization Schedule:

o Single-Dose Immunization: Administer a single injection of the antigen-adjuvant admixture
on Day 0. This schedule has been shown to be effective in enhancing antibody responses
with PVP-037.2.[3][10]

o Prime-Boost Immunization:
» Prime: Administer the first injection on Day O.

» Boost: Administer a second injection of the same formulation at a later time point,
typically 2 to 4 weeks after the primary immunization (e.g., Day 14 or Day 28).[11][12]

» Control Groups: To ensure the observed effects are due to the adjuvant, include the following
control groups:

o PBS or saline alone

o Antigen alone
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o PVP-037.2 alone

e Post-Immunization Monitoring:

o Monitor the mice daily for any adverse reactions at the injection site (e.g., swelling,
redness) and for general health (e.g., weight loss, changes in behavior). Young mice
vaccinated with PVP-037.2 have been shown to maintain normal weight gain.[10]

o Sample Collection:

o Blood Collection: Collect blood samples at various time points to assess the antibody
response. A common time point for assessing the primary response is 14 days post-
immunization. For a prime-boost schedule, collect blood 7-14 days after the final boost
(e.g., Day 21 or Day 42).[9][11]

o Spleen Collection: At the end of the study, spleens can be harvested to analyze T-cell

responses.
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Caption: Experimental workflow for in vivo mouse immunization using PVP-037.2 adjuvant.
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Caption: Simplified signaling pathway of PVP-037.2 in an antigen-presenting cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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